4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether
4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0869417
InChI:
InChI=1S/C19H15N7OS/c1-27-14-9-6-13(7-10-14)8-11-18-23-26-17(21-22-19(26)28-18)12-25-16-5-3-2-4-15(16)20-24-25/h2-11H,12H2,1H3/b11-8+
SMILES:
COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4
Molecular Formula:
C19H15N7OS
Molecular Weight:
389.4 g/mol
4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether
CAS No.:
Cat. No.: VC0869417
Molecular Formula: C19H15N7OS
Molecular Weight: 389.4 g/mol
* For research use only. Not for human or veterinary use.
![4-{2-[3-(1H-1,2,3-benzotriazol-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]vinyl}phenyl methyl ether -](/images/no_structure.jpg)
Specification
| Molecular Formula | C19H15N7OS |
|---|---|
| Molecular Weight | 389.4 g/mol |
| IUPAC Name | 3-(benzotriazol-1-ylmethyl)-6-[(E)-2-(4-methoxyphenyl)ethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
| Standard InChI | InChI=1S/C19H15N7OS/c1-27-14-9-6-13(7-10-14)8-11-18-23-26-17(21-22-19(26)28-18)12-25-16-5-3-2-4-15(16)20-24-25/h2-11H,12H2,1H3/b11-8+ |
| Standard InChI Key | NTJFPQNWAFMRDD-DHZHZOJOSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)/C=C/C2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4 |
| SMILES | COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4 |
| Canonical SMILES | COC1=CC=C(C=C1)C=CC2=NN3C(=NN=C3S2)CN4C5=CC=CC=C5N=N4 |
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